![molecular formula C19H22O3 B023465 Sageone CAS No. 142546-15-4](/img/structure/B23465.png)
Sageone
Overview
Description
Sageone is a diterpene that can be isolated from Rosmarinus officinalis . It is known for its antiviral and anticancer properties .
Molecular Structure Analysis
This compound has a molecular formula of C19H24O3 and a molecular weight of 300.39 . For more detailed structural information, you may refer to resources like ChemSpider .Physical And Chemical Properties Analysis
This compound has a molecular weight of 300.39 and a molecular formula of C19H24O3 . More detailed physical and chemical properties may be found in resources like the Material Safety Data Sheet .Scientific Research Applications
Gene Expression Analysis : SAGE (Serial Analysis of Gene Expression) technology has significant applications in cardiovascular biology, plant disease resistance, and differentiation of gene expression in normal and tumor cells. It's particularly effective in analyzing gene expression in specific cells or tissues, such as in rice seedlings, yeast, and Caenorhabditis elegans (Patino, Mian, & Hwang, 2002); (Liu, 2006); (Velculescu, 1999).
Cancer Research : Sageone, a diterpene from Rosmarinus officinalis, has shown promise in inducing apoptosis in human gastric cancer cells and enhancing the cytotoxicity of cisplatin in resistant cells (Shrestha et al., 2016).
Mammary Gland Development : Sage promotes alveologenesis in mammary glands and can be used as a lactiferous herb (Monsefi, Abedian, Azarbahram, & Ashraf, 2015).
Agricultural Applications : Sage polyphenols, including flavone glycosides and rosmarinic acid derivatives, demonstrate potent antioxidant activities. These findings suggest potential applications in agriculture and food preservation (Lu & Foo, 2001).
Pharmacological Potential : Various compounds found in sage, such as hispidulin and thujone, have been studied for their potential as therapeutic agents in treating conditions like diabetes mellitus and for their neuroprotective properties (Johnston & Beart, 2004); (Lachenmeier & Walch, 2011).
Quality Control in Herbal Medicine : Advanced techniques like ATR-FTIR offer reliable methods for quantifying essential oil components in sage, which is crucial for ensuring the quality of herbal products (Gudi et al., 2015).
Extraction Techniques : Studies have compared various extraction methods for sage, showing that techniques like ultrasound-assisted extraction yield higher contents of biologically active compounds than conventional methods (Dent et al., 2015).
Neuroprotective Gene Research : Research on Metallothionein-II (MT-II) identified it as a major neuroprotective gene, with applications in studying cerebral ischemia (Trendelenburg et al., 2002).
Mechanism of Action
Target of Action
Sageone, a diterpene from Rosmarinus officinalis, has been found to exhibit cytotoxicity against SNU-1 human gastric cancer cells . The primary target of this compound is the Akt pathway, a key regulator of cell survival and apoptosis . This compound reduces the expression of Akt dramatically .
Mode of Action
This compound interacts with its targets by reducing the expression of Akt, as opposed to cisplatin, which increases phosphorylated Akt . This interaction leads to changes in cell survival and apoptosis pathways, making the cancer cells more susceptible to cytotoxic agents .
Biochemical Pathways
It is known that this compound affects the akt pathway, which plays a crucial role in regulating cell survival and apoptosis . By reducing the expression of Akt, this compound may disrupt the normal functioning of this pathway, leading to increased apoptosis in cancer cells .
Pharmacokinetics
These properties are crucial in determining the bioavailability of a compound
Result of Action
This compound has been found to induce apoptosis in SNU-1 human gastric cancer cells . Furthermore, it enhances the cytotoxicity of cisplatin in these cells, which are known to be resistant to cisplatin . This suggests that this compound could potentially be used as an adjunctive treatment in gastric cancer to enhance the efficacy of existing chemotherapy agents .
Action Environment
It is known that environmental factors can influence the action, efficacy, and stability of many compounds
Safety and Hazards
Properties
IUPAC Name |
5,6-dihydroxy-1,1-dimethyl-7-propan-2-yl-2,3,9,10-tetrahydrophenanthren-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24O3/c1-10(2)12-9-11-5-6-13-16(15(11)18(22)17(12)21)14(20)7-8-19(13,3)4/h9-10,21-22H,5-8H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPQAMUFQEFLLCY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C(=C2C(=C1)CCC3=C2C(=O)CCC3(C)C)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
142546-15-4 | |
Record name | Sageone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=142546-15-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Sageone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0038684 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the known biological activities of Sageone?
A1: this compound has shown promising activity in interacting with both cannabinoid and opioid receptors. Research indicates that it can displace both CB1 [, ] and CB2 [] receptors, suggesting potential therapeutic applications related to these systems. Additionally, this compound exhibits moderate activity towards the mu opioid receptor [], further expanding its potential therapeutic scope.
Q2: From what natural sources can this compound be isolated?
A3: this compound has been successfully isolated from Salvia apiana (white sage) [, ] and Rosmarinus officinalis (rosemary) []. These plants are recognized for their diverse phytochemical profiles and traditional uses in various cultures.
Q3: Are there any studies investigating the synergistic effects of this compound with other compounds?
A4: Yes, research indicates that this compound synergizes with cisplatin, a chemotherapy drug, in SNU-1 human gastric cancer cells [, ]. This synergistic effect highlights the potential of this compound to enhance the efficacy of existing cancer treatments.
Q4: Has this compound been explored as a potential antiviral agent?
A5: Yes, computational docking studies suggest that this compound can directly bind to both the human ACE2 receptor and the viral main protease, key targets in SARS-CoV-2 infection [, ]. These findings point to the potential of this compound as an antiviral agent, although further experimental validation is needed.
Q5: Have any studies examined the potential toxicity of this compound?
A6: The provided abstracts don't offer specific data on the toxicity of this compound. While some studies mention potential cytotoxic effects of other compounds isolated alongside this compound [], further research is necessary to establish the safety profile of this compound itself.
Q6: What analytical techniques are commonly employed to characterize and quantify this compound?
A7: Researchers commonly utilize a combination of spectroscopic and chromatographic techniques to characterize and quantify this compound. These techniques include Nuclear Magnetic Resonance (NMR) spectroscopy [, ], Mass Spectrometry (MS) [, ], and various chromatographic methods such as column chromatography [, ].
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